N2-Acetyl Acyclovir Benzoate-d4
Description
N2-Acetyl Acyclovir Benzoate-d4 is a deuterated analog of acyclovir, a well-known antiviral agent. This compound is chemically modified by replacing four hydrogen atoms with deuterium at specific positions, as indicated by the "-d4" suffix. The deuterium substitution enhances its utility as a stable isotope-labeled internal standard in mass spectrometry-based analytical methods, ensuring precise quantification of acyclovir and its metabolites in pharmacokinetic studies . The molecular formula of the deuterated variant is inferred to be C₁₇H₁₃D₄N₅O₅, with a molecular weight of approximately 375.37 g/mol (based on adjustments from the d5 analog described in ). Its non-deuterated counterpart, N2-Acetyl Acyclovir Benzoate, shares the same core structure but lacks isotopic labeling, making it less suitable for analytical applications requiring isotopic differentiation .
Properties
Molecular Formula |
C₁₇H₁₃D₄N₅O₅ |
|---|---|
Molecular Weight |
375.37 |
Synonyms |
N-[9-[[2-(Benzoyloxy)ethoxy]methyl]-6,9-dihydro-6-oxo-1H-purin-2-yl]-acetamide-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Non-Deuterated Analogs: N2-Acetyl Acyclovir
The non-deuterated form, N2-Acetyl Acyclovir, serves as a metabolite or impurity in acyclovir formulations. Unlike its deuterated counterpart, it lacks isotopic labeling, limiting its use in advanced analytical techniques. Structurally, it retains the acetyl and benzoate modifications, which may influence solubility and metabolic stability. However, acyclovir derivatives, including non-deuterated forms, are plagued by poor oral bioavailability (15–30%) due to low solubility, as highlighted in cocrystallization studies aimed at improving dissolution rates .
Other Deuterated Acyclovir Derivatives
- N7-(2-Hydroxyethyl-d4)adenine : This deuterated impurity of acyclovir (Molecular Formula: C₁₀H₈D₄O₄; MW: 200.23 g/mol) shares the deuterium substitution but differs in functional groups, replacing the acetyl-benzoate moiety with a hydroxyethyl group. It is primarily used as a reference material in impurity profiling .
- 2-(Hydroxymethoxy)ethyl-d4 Benzoate: Another deuterated analog (MW: 200.23 g/mol), this compound is structurally distinct but retains the benzoate ester group, emphasizing the versatility of deuterium labeling in modifying pharmacokinetic properties .
Non-Acyclovir Antiviral Compounds: PDSTP
PDSTP, a non-deuterated antiviral compound, demonstrates superior efficacy to acyclovir in multiple preclinical models (e.g., herpetic encephalitis, genital herpes, and SARS-CoV-2 pneumonia).
Data Table: Key Properties of N2-Acetyl Acyclovir Benzoate-d4 and Analogs
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